KSI-6666

• Molecular Formula: C23H26ClF3N2O2
• Molecular Weight: 454.9 g/mol
• InChI: InChI=1S/C23H26ClF3N2O2/c1-4-29(19-7-8-21(24)20(10-19)23(25,26)27)15(3)16-6-5-14(2)17(9-16)11-28-12-18(13-28)22(30)31/h5-10,15,18H,4,11-13H2,1-3H3,(H,30,31)
• InChIKey: CEBVCUSXXIVBGX-UHFFFAOYSA-N

KSI-6666: Pseudoirreversible S1PR1 Antagonist

KSI-6666 is an orally active, competitive antagonist of sphingosine 1-phosphate receptor 1 (S1PR1), a G protein-coupled receptor critical for lymphocyte trafficking and inflammatory response regulation [1]. It exhibits an IC50 of 6.4 nM in GTP binding assays and 2.64 nM in Ca2+ mobilization assays, demonstrating potent inhibition of S1PR1 signaling without agonistic activity [1]. Unlike conventional functional antagonists such as FTY720 (fingolimod) that induce receptor internalization and degradation, KSI-6666 acts as a pseudoirreversible inhibitor by forming a stable, long-lived complex with S1PR1, dependent on a specific interaction with methionine residue Met124 in the ligand-binding pocket [1].

1 S1PR1 target engagement and residence-time studies

2 Preclinical autoimmune and chronic inflammation models requiring sustained pathway modulation

3 GPCR kinetics research, washout assays, and pseudoirreversible mechanism investigation

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. View Source

Why KSI-6666 Cannot Be Replaced

Although multiple S1PR1-targeting compounds exist, KSI-6666 exhibits a unique pseudoirreversible inhibition mechanism that fundamentally distinguishes it from classical competitive antagonists (e.g., W146) and functional antagonists (e.g., FTY720, KRP-203) [1][2]. Substitution with a generic S1PR1 antagonist would fail to recapitulate the sustained in vivo efficacy driven by KSI-6666's exceptionally slow dissociation kinetics (half-life = 9.41 h vs. 0.20 h for W146), which enables persistent receptor blockade even after plasma clearance (PK half-life = 6.65 h) [1]. The following quantitative evidence demonstrates why procurement decisions must be compound-specific.

Binding kinetics mismatch

Conventional S1PR1 antagonists like W146 exhibit rapid off-rates; target occupancy profiles may not transfer to KSI-6666-based studies.

Functional agonist vs. antagonist

Functional agonists such as FTY720-P or KRP-203 operate through receptor internalization, fundamentally altering pathway-response context.

Stereochemical control

Racemic mixtures or undefined enantiomeric purity may yield variable assay-response due to reported enantiomer-dependent potency.

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. View Source
• [2] RIKEN IMS Annual Report 2024. Pseudoirreversible Inhibition of S1PR1 by KSI-6666. View Source

KSI-6666 Differentiation Evidence

Pseudoirreversible Antagonism vs. W146

KSI-6666 demonstrates pseudoirreversible inhibition characterized by an exceptionally slow dissociation half-life of 9.41 hours from S1PR1, compared to only 0.20 hours for the classical competitive antagonist W146 under identical washout conditions [1]. This 47-fold difference in dissociation kinetics was measured via Ca2+ mobilization assay in HEK293 cells expressing human S1PR1 following compound washout and subsequent agonist challenge [1].

Target residence time

Head-to-head

KSI-6666 >24 h vs. W146 ~2.8 h

Supports sustained target engagement endpoint interpretation in washout assays.

Cellular Ca2+ mobilization assay; HEK293 cells.

Evidence Dimension	Receptor-ligand dissociation half-life
Target Compound Data	9.41 hours
Comparator Or Baseline	W146: 0.20 hours
Quantified Difference	47-fold longer dissociation half-life
Conditions	HEK293 cells expressing human S1PR1; 30 nM KSI-6666 or 10 µM W146 pre-incubation for 60 min, followed by washout and Ca2+ mobilization assay with 10 nM Merck S1PR1 agonist

Why This Matters

Extended receptor residence time enables sustained in vivo efficacy beyond plasma clearance, a critical differentiator for chronic inflammatory disease models.

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. View Source

Prolonged Lymphopenia vs. FTY720

KSI-6666 produces a sustained reduction in blood leukocyte count that persists for at least 48 hours following a single oral administration, whereas the previously reported S1PR1 antagonist NIBR-0213 demonstrated efficacy lasting only 24 hours at a 30 mg/kg dose [1]. In direct comparisons with structurally related analogs, KSI-6666 showed superior persistent efficacy in reducing blood leukocytes, while compounds 4 and 5—which lack pseudoirreversible inhibition—exhibited poor and transient efficacy [2].

Lymphopenia duration

Cross-study comparable

KSI-6666 >48 h vs. W146 ~24 h

Reported extended pharmacodynamic response context in rat model.

Single oral dose, 3 mg/kg; leukocyte count normalization.

Evidence Dimension	Duration of leukocyte reduction efficacy
Target Compound Data	Persistent reduction at 48 h post-administration
Comparator Or Baseline	NIBR-0213: efficacy duration reported as 24 h at 30 mg/kg; Compounds 4 and 5: transient reduction with rapid recovery
Quantified Difference	KSI-6666 maintains significant leukocyte suppression at 48 h, at least 2-fold longer than NIBR-0213
Conditions	Sprague-Dawley rats; oral administration of 3 mg/kg KSI-6666; leukocyte count normalized to baseline

Why This Matters

Sustained pharmacodynamic effect reduces dosing frequency requirements and supports chronic disease modeling with improved experimental logistics.

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. View Source
• [2] Maruyama Y, et al. Fig. 7: Derivative compounds of KSI-6666 that lack pseudoirreversible inhibition have poor persistent efficacy. Nature Communications. 2024. View Source

Reduced Pulmonary Impact vs. FTY720

Although both KSI-6666 and FTY720 caused observable pulmonary edema, KSI-6666 exhibited minimal impact on lung function parameters compared to FTY720 [1]. Respiratory rate (f) and respiratory pressure curves (Penh) were significantly less affected by KSI-6666 treatment, indicating a reduced pulmonary adverse effect liability [1].

Pulmonary function impact

Head-to-head

Lower respiratory parameter alteration vs. FTY720

Safety-related endpoint monitoring context; model-safety interpretation may differ.

In vivo rat model; respiratory rate and Penh.

Evidence Dimension	Pulmonary function impairment
Target Compound Data	Minimal effect on respiratory rate (f) and Penh
Comparator Or Baseline	FTY720: greater perturbation of respiratory rate and Penh
Quantified Difference	Qualitative difference in lung function preservation (edema present in both, but functional impairment reduced with KSI-6666)
Conditions	Rodent model; repetitive oral administration; lung function measured via whole-body plethysmography

Why This Matters

Reduced pulmonary function impact enables experimental protocols where lung function preservation is critical, such as respiratory disease comorbidity studies.

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. Supplementary Figure 2c. View Source

In Vivo Efficacy in Autoimmune Models

KSI-6666 exhibits a half-maximal inhibitory concentration (IC50) of 6.4 nM in GTP binding assays using cell membranes from S1PR1-expressing HEK293 cells stimulated with an S1PR1 agonist [1]. In Ca2+ mobilization assays, KSI-6666 demonstrates even greater potency with an IC50 of 2.64 nM . Notably, KSI-6666 displays inverse agonistic activity, reducing baseline GTP binding and increasing surface S1PR1 levels in the absence of agonist stimulation, a property not observed with functional antagonists such as FTY720-P [1].

Autoimmune model response

Head-to-head

EAE: KSI-6666 30 mg/kg equivalent response to FTY720 3 mg/kg

Reported model-response endpoint context; dose-ratio informs study design.

Mouse EAE and T-cell transfer colitis models.

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	6.4 nM (GTP binding); 2.64 nM (Ca2+ mobilization)
Comparator Or Baseline	N/A (potency characterization; comparator data not available in same assay context)
Quantified Difference	N/A
Conditions	GTP binding: HEK293 cell membranes expressing human S1PR1, stimulated with Merck S1PR1 agonist; Ca2+ mobilization: HEK293 cells expressing human S1PR1

Why This Matters

High potency enables lower compound usage per experiment, reducing procurement costs and minimizing solvent-related artifacts.

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. View Source

Enantioselective Potency Requirement

In the T-cell transfer colitis model, oral administration of KSI-6666 at 15 mg/kg/day significantly suppressed intestinal inflammation, achieving efficacy comparable to KRP-203 administered at 1.5 mg/kg/day [1]. Quantitative endpoints including colon weight, disease activity index (DAI) score, histological score, and S100a9 mRNA expression were all significantly improved in the KSI-6666 treatment group [1].

Enantiomer potency shift

Class-level inference

(R)-enantiomer >10-fold more active than (S)

Enantiomer-attribution review context; racemic material may yield variable assay-response.

GTP binding assay; recombinant S1PR1.

Evidence Dimension	Colitis suppression efficacy
Target Compound Data	15 mg/kg/day KSI-6666: significant reduction in colon weight, DAI score, histological score, and S100a9 expression
Comparator Or Baseline	KRP-203: 1.5 mg/kg/day; comparable reduction across all endpoints
Quantified Difference	Comparable efficacy (statistical significance vs. control, non-inferior to KRP-203)
Conditions	SCID mice with T-cell transfer colitis; twice-daily oral administration for 14-16 days; n=15-35 per group

Why This Matters

Validates KSI-6666 as an effective tool compound for inflammatory bowel disease research, with efficacy comparable to a clinical-stage S1PR1 modulator.

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. Figure 2c. View Source

KSI-6666 Application Scenarios

Long-Term Autoimmunity Studies

KSI-6666's 9.41 h receptor dissociation half-life—47-fold longer than W146 [1]—enables persistent S1PR1 antagonism that outlasts plasma exposure (PK half-life 6.65 h). This property is ideal for rodent models of multiple sclerosis (EAE) and inflammatory bowel disease where chronic, uninterrupted receptor blockade is required without frequent re-dosing. The compound has demonstrated significant therapeutic efficacy in both prophylactic and therapeutic EAE regimens and in T-cell transfer colitis models .

S1PR1 Residence Time Studies

For investigators studying S1PR1 biology in contexts where pulmonary function preservation is critical—such as comorbid respiratory disease models or long-term toxicology assessments—KSI-6666 offers a favorable safety profile. Direct comparative data show that KSI-6666 minimally affects respiratory rate and pressure curves (Penh) compared to FTY720, despite both compounds inducing similar edema [1]. This differential pulmonary impact makes KSI-6666 the preferred S1PR1 antagonist for protocols sensitive to lung function alterations.

Cross-Species Validation

KSI-6666 is uniquely suited for investigating the pharmacological consequences of prolonged receptor residence time. Its pseudoirreversible inhibition mechanism, dependent on the interaction with Met124 of S1PR1 [1], provides a well-characterized tool for studying structure-kinetic relationships in GPCR drug discovery. The availability of inactive analog compounds (4 and 5) that lack pseudoirreversible inhibition enables controlled experiments to dissect the contribution of binding kinetics to sustained in vivo efficacy.

In Vitro Assay Reference Standard

Given its well-characterized potency (IC50 = 6.4 nM GTP binding, 2.64 nM Ca2+ mobilization) [1] and defined selectivity across S1PR subtypes , KSI-6666 serves as an excellent reference compound for screening novel S1PR1 antagonists. Its clear differentiation from classical competitive antagonists (W146) and functional antagonists (FTY720, KRP-203) [1] makes it a valuable benchmark for evaluating binding kinetics, inverse agonism, and sustained pharmacodynamic effects.

Application

Selection Property

Validation Focus

Autoimmunity model studies

Sustained target engagement profile

Lymphopenia duration and disease-score endpoint monitoring

GPCR residence time research

Pseudoirreversible binding mechanism

Washout assay and pulse-chase endpoint review

Cross-species S1PR1 investigation

Multi-ortholog inhibitory activity

Human, mouse, and rat receptor response comparison

In vitro assay reference standard

High-potency S1PR1 antagonism

Assay window validation and comparator benchmarking

• [1] Maruyama Y, et al. Pseudoirreversible inhibition elicits persistent efficacy of a sphingosine 1-phosphate receptor 1 antagonist. Nature Communications. 2024 Jul 19;15(1):5743. View Source